Cas no 50891-89-9 (Benzo[b]thiophene-2,3-dione, 5-methyl-)

• Product Name: Benzo[b]thiophene-2,3-dione, 5-methyl-
• CAS No: 50891-89-9
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 363836
• PubChem ID: 2822794
• Update Time: 2025-04-19

Benzo[b]thiophene-2,3-dione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2,3-dione, 5-methyl-
• 5-methyl-1-benzothiophene-2,3-dione
• 5-methylbenzothiophene-2,3-dione
• 5-methyl-thioisatin
• 50891-89-9
• DTXSID90384927
• SR-01000645283-1
• 5-methyl-benzo[b]thiophene-2,3-dione
• CCG-56316
• AKOS026735807

• Inchi： 1S/C9H6O2S/c1-5-2-3-7-6(4-5)8(10)9(11)12-7/h2-4H,1H3
• InChI Key： BJLJAGOXHBIAQR-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=C(C)C=CC1=2)=O)=O

Computed Properties

• Exact Mass: 178.00900
• Monoisotopic Mass: 178.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.44000
• LogP: 1.81000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers